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Compound of Interest

Compound Name: C.I. Pigment Violet 32

Cat. No.: B076289 Get Quote

Chemical Identification and Physicochemical
Properties
C.I. Pigment Violet 32 is a synthetic organic pigment belonging to the monoazo class.[1][2] It

is primarily used to impart a red-light purple color to paints, printing inks, and plastics.[1][3][4]

Table 1: Physicochemical Properties of C.I. Pigment Violet 32
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Property Value Reference(s)

CAS Number 12225-08-0 [1][2][3][4]

C.I. Number 12517 [1]

Molecular Formula C27H24N6O7S [1][2][3][4]

Molecular Weight 576.58 g/mol [1][2][4]

Appearance Red-light purple powder [3][4]

Purity 98% [3]

pH 6.0 - 8.0 [3][5]

Oil Absorption 40 - 97 g/100g [3][4]

Heat Resistance 200 - 250 °C [1][3][4]

Light Fastness 7-8 (on a scale of 1-8) [3][4]

| Water Solubility | Dispersible |[5] |

Toxicological Information
Toxicological data is crucial for assessing the potential health risks associated with a

substance. While comprehensive experimental protocols are not detailed in publicly available

safety data sheets, the key toxicological endpoints are summarized below.

Table 2: Summary of Toxicological Data for C.I. Pigment Violet 32
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Endpoint Species Route Result Reference(s)

Acute Toxicity Rat Oral
LD50 > 10,000
mg/kg

[6]

Eye Irritation N/A N/A
Causes eye

irritation
[5][6]

Skin Irritation N/A N/A

Prolonged or

repeated contact

may cause skin

irritation

[5][6]

Inhalation

Toxicity
N/A N/A

High vapor/dust

concentrations

may be harmful if

inhaled

[6]

| Ingestion Toxicity | N/A | N/A | Substance may be harmful if swallowed; aspiration hazard |[6] |

Experimental Protocols
Detailed experimental protocols, such as the specific OECD guidelines followed for the

toxicological studies cited, are not available in the reviewed sources. The provided data

represents the conclusions from these studies as reported in safety data sheets.

Hazard Identification and Safety Measures
Emergency Overview
The pigment is a violet powder that is generally considered stable under normal conditions.[5]

However, it may cause irritation to the eyes, skin, and respiratory tract.[5] Organic pigments

can burn at temperatures exceeding 250°C, and dust from the powder can create a risk of

explosion.[5][7] It is incompatible with strong oxidizing agents.[5][7]

Exposure Scenarios and First Aid
The following diagram outlines the recommended first aid procedures following exposure to C.I.
Pigment Violet 32.
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Exposure Event

Routes of Exposure

First Aid Measures

Exposure to
C.I. Pigment Violet 32

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If breathing is difficult,
get medical attention.

Wash with soap and water.
Get medical attention if

irritation persists.

Flush with plenty of water
for at least 15 minutes.
Get medical attention.

Aspiration Hazard:
Do NOT induce vomiting.

Get immediate medical attention.

Click to download full resolution via product page

Caption: First aid decision workflow for different routes of exposure.

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and maintain the

stability of the pigment.
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Safe Handling Protocol Proper Storage Conditions

Use in a well-ventilated area

Wear appropriate PPE:
- Safety glasses

- Gloves (Nitrile or Neoprene)
- Respirator (if dust/mist)

Wash hands thoroughly after handling.
Do not eat, drink, or smoke in work area.

Avoid:
- Breathing dust/vapor

- Contact with eyes, skin, clothing

Keep containers tightly closed

Store in a cool, dry,
well-ventilated place

Isolate from:
- Heat and ignition sources
- Strong oxidizing agents

- Foodstuffs

Click to download full resolution via product page

Caption: Workflow for safe handling and storage procedures.

Accidental Release Measures
In the event of a spill, containment and cleanup should be performed promptly to prevent

environmental contamination and personnel exposure.

Spill Occurs Contain spillage Avoid generating dust
Ventilate area and

remove ignition sources
Wear appropriate PPE

(respirator, gloves, eye protection)
Clean up with inert absorbent

material and non-sparking tools
Place in a suitable container

for disposal
Dispose according to local,

state, and federal regulations

Click to download full resolution via product page
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Caption: Logical workflow for spill response and cleanup.

Ecological Information
Specific ecotoxicological data for C.I. Pigment Violet 32 is limited in the available literature.

One safety data sheet indicates that data for ecotoxicity and environmental fate are not

available.[5] General principles for handling chemicals should be followed to prevent release

into storm drains, sewer systems, or waterways.[6]

Conclusion
C.I. Pigment Violet 32 is an organic pigment with low acute oral toxicity but can cause irritation

to the skin, eyes, and respiratory system.[5][6] The primary hazards are associated with

physical contact with the powder and inhalation of dust.[5][6] Adherence to standard industrial

hygiene practices, including the use of personal protective equipment and adequate ventilation,

is crucial for safe handling.[5][6] While detailed experimental data is sparse in public records,

the available information provides a solid foundation for conducting risk assessments and

establishing safe laboratory and industrial practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Health and safety data sheet for C.I. Pigment Violet 32].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076289#health-and-safety-data-sheet-for-c-i-
pigment-violet-32]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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